Cas no 1496313-31-5 (8-oxa-2-azaspiro4.6undecane-4-carboxylic acid)

• Product Name: 8-oxa-2-azaspiro4.6undecane-4-carboxylic acid
• CAS No: 1496313-31-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5704647
• PubChem ID: 65080826
• Update Time: 2025-05-20

8-oxa-2-azaspiro4.6undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-oxa-2-azaspiro[4.6]undecane-4-carboxylicacid
• EN300-1455486
• 1496313-31-5
• 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid
• AKOS014413675
• CS-0291604
• 8-oxa-2-azaspiro4.6undecane-4-carboxylic acid

• Inchi： 1S/C10H17NO3/c12-9(13)8-6-11-7-10(8)2-1-4-14-5-3-10/h8,11H,1-7H2,(H,12,13)
• InChI Key： KJSSNHGYNKMSSO-UHFFFAOYSA-N
• SMILES： O1CCCC2(CC1)CNCC2C(=O)O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 376.3±42.0 °C(Predicted)
• pka: 3.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-oxa-2-azaspiro4.6undecane-4-carboxylic acid

Introduction to 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 1496313-31-5)

8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 1496313-31-5) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spirocyclic ring system, making them valuable scaffolds for the development of novel therapeutic agents.

The spirocyclic structure of 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid provides it with unique chemical and biological properties. The presence of the oxa and aza functionalities within the spirocyclic framework imparts additional versatility, enabling the compound to interact with a wide range of biological targets. This structural diversity has led to its exploration in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

Recent studies have highlighted the potential of 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid as a potent modulator of specific protein-protein interactions (PPIs). PPIs play a crucial role in cellular signaling pathways and are often dysregulated in disease states. By targeting these interactions, 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid can potentially disrupt aberrant signaling cascades, leading to therapeutic benefits.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid has shown promise in modulating the aggregation of misfolded proteins, a key pathological feature of these conditions. Preclinical studies have demonstrated its ability to reduce amyloid-beta (Aβ) and tau protein aggregation, thereby mitigating neurotoxicity and improving cognitive function in animal models.

Cancer research has also benefited from the unique properties of 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid. The compound has been found to inhibit the activity of specific kinases involved in cancer cell proliferation and survival. For instance, it has shown potent inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these kinases, 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

In addition to its therapeutic potential, 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid has been studied for its pharmacokinetic properties. Its unique chemical structure confers favorable solubility and stability characteristics, which are essential for effective drug delivery and bioavailability. Preclinical data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, suggesting its potential for further development as an orally administered therapeutic agent.

The synthesis of 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid has been optimized through various synthetic routes, including multistep processes involving ring-closing metathesis (RCM) and other advanced synthetic techniques. These methods have enabled the efficient production of the compound on a laboratory scale, paving the way for its large-scale synthesis and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid in various disease models. Early results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II trials to evaluate its therapeutic potential in specific patient populations.

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